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Compound of Interest

Compound Name: Deanol pidolate
CAS No.: 23513-72-6
Cat. No.: B607022
Get Quote
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Disclaimer: The following application notes and protocols are intended for research purposes
only. Deanol pidolate is not approved for the treatment of any medical condition, and its
efficacy and safety for inducing lucid dreams have not been established in rigorous clinical
trials. The information presented here is a hypothetical framework for scientific investigation
based on the theoretical properties of its constituent compounds.

Application Notes
Product Description

Deanol pidolate, also known as deanol pyroglutamate, is a salt compound formed from deanol
(Dimethylaminoethanol, DMAE) and L-pyroglutamic acid.[1][2] This formulation combines
deanol, a putative precursor to the neurotransmitter acetylcholine, with pyroglutamic acid, a
compound that has been investigated for its own cognitive-enhancing effects.[3][4][5] Deanol
pidolate is water-soluble and intended for oral administration.[1][6]

Theoretical Rationale for Lucid Dream Induction
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The primary rationale for investigating deanol pidolate in lucid dream research is based on the
cholinergic hypothesis of REM sleep and dreaming.[7][8] The neurotransmitter acetylcholine is
critically involved in the initiation and maintenance of REM sleep, the sleep stage most
associated with vivid dreaming.[9][10] Pharmacological enhancement of the cholinergic system
has been shown to increase the frequency of lucid dreams.

e Deanol as a Cholinergic Precursor: Deanol is hypothesized to act as a precursor to choline
in the body, which is then used to synthesize acetylcholine.[11] The first proposal of using
deanol (DMAE) to facilitate lucid dreams was made by W. Sergio in a 1988 paper,
suggesting it could stimulate the reticular formation, causing arousal and consciousness
during REM sleep.[12][13] It is important to note that the ability of deanol to reliably increase
brain acetylcholine levels is a subject of scientific debate.

o Pyroglutamic Acid's Potential Role: L-pyroglutamic acid has been shown in some studies to
improve learning and memory in animal models and may have positive effects on cognitive
function in humans.[3][4] Its inclusion in the salt could theoretically provide synergistic effects
by enhancing the cognitive clarity and memory access required to recognize one is
dreaming.

Proposed Mechanism of Action

The proposed, though not definitively proven, mechanism for deanol pidolate involves its
dissociation into deanol and pyroglutamic acid. Deanol may cross the blood-brain barrier and
increase the synthesis of choline, thereby increasing the available substrate for acetylcholine
production. Elevated acetylcholine levels during REM sleep are thought to promote the cortical
activation and self-awareness characteristic of lucid dreams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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